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Compound of Interest

Compound Name: FAM-SAMS

Cat. No.: B15542021

Get Quote

This document provides essential safety and logistical procedures for the proper disposal of

FAM-SAMS, a 5-FAM labeled peptide used as a substrate for AMP-activated protein kinase

(AMPK). Adherence to these guidelines is critical for ensuring personnel safety, minimizing

environmental impact, and maintaining regulatory compliance within research and drug

development settings.

Immediate Safety and Handling Precautions
FAM-SAMS should be handled as a hazardous chemical. The following personal protective

equipment (PPE) is mandatory when managing FAM-SAMS waste:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

All handling of FAM-SAMS waste, particularly where aerosols or dust may be generated,

should be conducted in a well-ventilated area, preferably within a chemical fume hood.
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Waste Characterization and Segregation
FAM-SAMS waste is categorized as hazardous chemical waste due to the properties of the 5-

carboxyfluorescein (5-FAM) component. It is imperative to segregate this waste stream from

other laboratory waste.

Do NOT dispose of FAM-SAMS or its contaminated materials:

Down the sanitary sewer.

In regular solid waste trash.

With biohazardous or radioactive waste unless explicitly approved by your institution's

Environmental Health and Safety (EHS) department.

All materials that have come into contact with FAM-SAMS must be treated as hazardous

waste. This includes:

Unused or expired FAM-SAMS solutions.

Contaminated labware (e.g., pipette tips, vials, tubes).

Contaminated PPE (e.g., gloves, disposable lab coats).

Spill cleanup materials.

Step-by-Step Disposal Protocol
The following procedure outlines the required steps for the safe collection and disposal of FAM-
SAMS waste.

Step 1: Waste Collection

Collect all FAM-SAMS waste in a designated, leak-proof, and chemically compatible

container.

For liquid waste, do not fill the container beyond 80% capacity to prevent spills and allow for

expansion.
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For solid waste, such as contaminated pipette tips and vials, collect them in a clearly

marked, sealable bag or container.

Step 2: Container Labeling

The waste container must be clearly and accurately labeled as "Hazardous Waste."

The label must include the full chemical name: "FAM-SAMS (5-FAM labeled SAMS

peptide)."

Indicate the primary hazards associated with the waste.

Ensure the date of waste accumulation is recorded on the label.

Step 3: Storage

Store the sealed hazardous waste container in a designated and secure satellite

accumulation area within the laboratory.

Ensure the storage area is away from incompatible materials.

Adhere to institutional limits for the storage time of hazardous waste, which is often limited to

90 days before off-site disposal[1].

Step 4: Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste container.

Do not attempt to transport hazardous waste off-site yourself.

Spill Management
In the event of a FAM-SAMS spill:

Alert personnel in the immediate area.

Wear appropriate PPE, including gloves, a lab coat, and eye protection.
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Absorb the spill with an inert material (e.g., vermiculite, sand, or chemical absorbent pads).

Collect the absorbed material using non-sparking tools and place it into a sealed, labeled

hazardous waste container.

Clean the spill area with an appropriate decontaminating solution and wipe it down.

Dispose of all cleanup materials as hazardous waste.

Quantitative Data Summary
While specific quantitative disposal limits for FAM-SAMS are not established, the following

table summarizes key operational parameters for its waste management.

Parameter Guideline Citation

Waste Container Filling

Do not fill liquid waste

containers beyond 80%

capacity to prevent spills.

[1]

Waste Storage Time

Adhere to institutional limits,

often not exceeding 90 days,

before off-site disposal.

[1]

PPE for Disposal

Wear chemical-resistant

gloves, a lab coat, and safety

goggles when handling and

sealing waste containers.

[1]

Spill Residue

Ensure the exterior of the

waste container is free of any

chemical residue.

Labeling

All containers must be clearly

labeled with the contents and

associated hazards as per

institutional and regulatory

requirements.

[1]
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Disposal Workflow Diagram
The following diagram illustrates the proper disposal workflow for FAM-SAMS waste.

FAM-SAMS Waste Generation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat) Spill Occurs

Segregate Waste

Collect in Designated
Hazardous Waste Container

Label Container Correctly
('Hazardous Waste: FAM-SAMS')

Store Securely in
Satellite Accumulation Area

Contact EHS for Pickup

Proper Disposal by EHS

Follow Spill Management Protocol

Collect Spill Debris
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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